Cas no 220465-91-8 (Benzenamine,2-(1-propyn-1-yl)-)

• Product Name: Benzenamine,2-(1-propyn-1-yl)-
• CAS No: 220465-91-8
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 243947
• PubChem ID: 10773008
• Update Time: 2025-04-19

Benzenamine,2-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(1-propyn-1-yl)-
• Benzenamine,2-(1-propynyl)- (9CI)
• 2-prop-1-ynylaniline
• SCHEMBL449613
• 2-(prop-1-yn-1-yl)aniline
• 220465-91-8
• AKOS006338177
• DTXSID30444594

• Inchi： 1S/C9H9N/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7H,10H2,1H3
• InChI Key： RTNLLPNKFCHQEI-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C#CC

Computed Properties

• Exact Mass: 131.07357
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02